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Compound of Interest

Compound Name:
4-Amino-2,5-

difluorobenzotrifluoride

Cat. No.: B051432 Get Quote

CAS Number: 114973-22-7

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2,5-
difluorobenzotrifluoride, a fluorinated aromatic amine of significant interest in medicinal

chemistry and materials science. This document consolidates available physicochemical data,

safety information, and discusses its potential applications, particularly as an intermediate in

the synthesis of novel compounds.

Physicochemical Properties
4-Amino-2,5-difluorobenzotrifluoride is a white crystalline solid at room temperature. It is

characterized by its stability under normal conditions and its solubility in various organic

solvents. The trifluoromethyl group and fluorine atoms on the benzene ring contribute to its

unique electronic properties and lipophilicity, making it a valuable building block in the design of

bioactive molecules. The key physicochemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 114973-22-7

Molecular Formula C₇H₄F₅N

Molecular Weight 197.11 g/mol

Appearance White crystalline solid

Boiling Point 195-197 °C

Density 1.512 g/cm³

Flash Point 75.5 °C

Vapor Pressure 0.701 mmHg at 25 °C

Solubility Soluble in organic solvents

Note: A specific melting point for this compound is not readily available in the surveyed

literature. Data for structurally related compounds include 54-58 °C for 4-Amino-2-

fluorobenzotrifluoride and 34-36 °C for 4-Amino-3,5-dichlorobenzotrifluoride.

Synthesis and Reactivity
While detailed, step-by-step experimental protocols for the synthesis of 4-Amino-2,5-
difluorobenzotrifluoride are not extensively published in readily accessible literature, general

synthetic approaches can be inferred from standard organic chemistry principles and literature

on related compounds. The preparation is generally described as complex, often involving

substitution or reduction reactions of a difluorobenzotrifluoride precursor.

A potential synthetic pathway can be visualized as a multi-step process, likely starting from a

commercially available substituted benzotrifluoride. The introduction of the amino group is a

key transformation.

Substituted
Benzotrifluoride Nitration Nitro-substituted

Intermediate Reduction 4-Amino-2,5-difluorobenzotrifluoride
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A generalized synthetic workflow for aromatic amines.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry) for 4-
Amino-2,5-difluorobenzotrifluoride are not widely available in public databases. For

researchers requiring this information, it is recommended to acquire the compound from a

commercial supplier and perform the necessary analytical characterization.

Applications in Drug Development and Research
4-Amino-2,5-difluorobenzotrifluoride is primarily recognized as a valuable intermediate in

the synthesis of pharmaceuticals and other specialty chemicals. The presence of fluorine

atoms can significantly enhance the metabolic stability, binding affinity, and bioavailability of

drug candidates.

Its potential applications include:

Building Block for Active Pharmaceutical Ingredients (APIs): This compound serves as a

scaffold for the synthesis of more complex molecules with potential therapeutic activities. It

has been associated with compounds possessing sedative, hypnotic, and analgesic effects,

suggesting its utility in the development of agents targeting the central nervous system, such

as anti-anxiety drugs, antidepressants, and sleep aids.

Agrochemicals: Similar fluorinated anilines are used in the synthesis of modern pesticides

and herbicides.

Materials Science: The unique electronic properties imparted by the fluorine and

trifluoromethyl groups make it a candidate for incorporation into advanced materials, such as

those used in Organic Light-Emitting Diodes (OLEDs).

Due to the general nature of the available information, no specific signaling pathways involving

this compound can be detailed at this time.

Safety and Handling
4-Amino-2,5-difluorobenzotrifluoride is considered toxic if inhaled, in contact with skin, or if

swallowed. It is crucial to handle this compound with appropriate personal protective equipment
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(PPE) in a well-ventilated area.

Key Safety Precautions:

Personal Protective Equipment: Wear suitable protective clothing, gloves, and eye/face

protection.

Handling: Avoid contact with skin and eyes. Do not breathe dust.

First Aid (Eyes): In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice.

Emergency: In case of accident or if you feel unwell, seek medical advice immediately and

show the label where possible.

Conclusion
4-Amino-2,5-difluorobenzotrifluoride is a fluorinated building block with significant potential

for the development of new pharmaceuticals and advanced materials. While there are gaps in

the publicly available data, particularly concerning a specific melting point, detailed synthesis

protocols, and comprehensive spectroscopic information, its fundamental physicochemical

properties and general applications highlight its importance for the research and development

community. As with any specialized chemical, appropriate safety measures must be strictly

followed during its handling and use.

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-2,5-
difluorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051432#4-amino-2-5-difluorobenzotrifluoride-cas-
number-114973-22-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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